2-(2,4-dioxopyrimidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]acetamide

• IUPAC Name: 2-(2,4-dioxopyrimidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C16H14FN5O3/c17-12-7-11(1-2-13(12)22-6-4-18-10-22)8-19-15(24)9-21-5-3-14(23)20-16(21)25/h1-7,10H,8-9H2,(H,19,24)(H,20,23,25)
• InChI Key: KTDZWESERUVYJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNC(=O)CN2C=CC(=O)NC2=O)F)N3C=CN=C3
• Molecular Formula: C16H14FN5O3
• Molecular Weight: 343.31 g/mol

Description

2-(2,4-dioxopyrimidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]acetamide, also known as FIPI, is a small molecule inhibitor that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This molecule has been reported to exhibit inhibitory activity against phospholipase D (PLD), which is a key enzyme involved in various physiological and pathological processes.

Mechanism of Action

2-(2,4-dioxopyrimidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]acetamide exerts its inhibitory activity against PLD by binding to the catalytic site of the enzyme. PLD is involved in the hydrolysis of phosphatidylcholine to produce phosphatidic acid, which is a key signaling molecule involved in various cellular processes. The inhibition of PLD by this compound results in the reduction of phosphatidic acid levels, which leads to the modulation of downstream signaling pathways.
Biochemical and Physiological Effects:
The inhibition of PLD by this compound has been shown to have several biochemical and physiological effects. In cancer cells, the inhibition of PLD by this compound leads to the reduction of cell proliferation, migration, and invasion. In addition, this compound has been reported to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to protect against neurodegeneration by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-(2,4-dioxopyrimidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]acetamide has several advantages as a tool for scientific research. The molecule is small and easy to synthesize, which makes it readily available for use in various experiments. In addition, the inhibition of PLD by this compound is reversible, which allows for the modulation of PLD activity in a controlled manner. However, there are also limitations to the use of this compound in lab experiments. The inhibition of PLD by this compound is not specific to a particular isoform of PLD, which can lead to off-target effects. In addition, the long-term effects of this compound on cell viability and function are not well understood.

Future Directions

There are several future directions for the study of 2-(2,4-dioxopyrimidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]acetamide. One area of research is the development of more specific inhibitors of PLD, which can reduce off-target effects and improve the efficacy of PLD inhibition. In addition, the potential therapeutic applications of this compound in various diseases, including cancer, inflammation, and neurodegeneration, require further investigation. Furthermore, the long-term effects of this compound on cell viability and function need to be studied in more detail to fully understand the potential risks and benefits of using this molecule.

Synthesis Methods

The synthesis of 2-(2,4-dioxopyrimidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]acetamide involves the reaction of 2,4-dioxopyrimidine-1-yl chloride with N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]acetamide in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then hydrolyzed to yield this compound. The synthesis of this compound has been reported in several research articles, and the purity and yield of the compound have been optimized through various methods.

Scientific Research Applications

2-(2,4-dioxopyrimidin-1-yl)-N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegeneration. The inhibition of PLD by this compound has been shown to reduce cell proliferation, migration, and invasion in cancer cells. In addition, this compound has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to protect against neurodegeneration by reducing oxidative stress and inflammation in the brain.